Cas no 13906-09-7 (2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one is a versatile heterocyclic compound with significant applications in organic synthesis. Its unique structure and electronic properties make it a valuable intermediate for the synthesis of various biologically active molecules. The compound exhibits high stability and reactivity, facilitating efficient transformations in chemical reactions. Its use in medicinal chemistry is particularly noteworthy for its potential in drug discovery.
2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one structure
13906-09-7 structure
Product Name:2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
CAS No:13906-09-7
MF:C8H6N2OS
MW:178.211040019989
MDL:MFCD00206875
CID:235522
PubChem ID:87573056
Update Time:2025-10-17

2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 2-Mercapto-4(3H)-quinazolinone
    • 2,3-Dihydro-2-thioxoquinazolin-4(1H)-one
    • 2-sulfanylidene-1H-quinazolin-4-one
    • 4(1H)-Quinazolinone,2,3-dihydro-2-thioxo-
    • 2,3-dihydro-2-thioxo-quinazolin-4(3H)-one
    • 2-su
    • 2-thioxo-1,2,3,4-tetrahydro-4-quinazolinone
    • 2-thioxo-1,2,3,4-tetrahydro-4-quinazolone
    • 2-thioxo-1,2,3,4-tetrahydroquinazolin-4-one
    • 2-thioxo-2,3-dihydro-1H-quinazolin-4-one
    • 2-thioxo-2,3-dihydroquinazolin-4(1H)-one
    • 2-thioxo-2,3-dihydroquinazoline-4(1H)-one
    • 4(1H)-Quinazolinone,2,3-dihydro-2-thioxo
    • Einecs 237-676-3
    • 2-Mercapto-4-quinazolinol
    • 2-THIO-4(3H)-QUINAZOLINONE
    • 2-MERCAPTOQUINAZOLIN-4-ONE
    • 2-thioxo-1H-quinazolin-4-one
    • 2-MERCAPTOQUINAZOLIN-4(3H)-ONE
    • 2-Mercapto-4(3H)-quinazolinone 97%
    • 2-sulfanylquinazolin-4(1H)-one
    • 4(1H)-Quinazolinone, 2,3-dihydro-2-thioxo-
    • 2-sulfanylquinazolin-4-ol
    • 2-sulfanyl-3,4-dihydroquinazolin-4-one
    • 2-sulfanylquinazolin-4(3H)-one
    • PUPFOFVEHDNUJU-UHFFFAOYSA-N
    • 4-Quinazolinol, 2-mercapto-
    • ZERO/005698
    • 2-mercapto-3,4-dihydro-4-quinazolone
    • 3d1v
    • 2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
    • 2-mercapto(3H)quinazolinone
    • 2-thioxoquinazol-4-one
    • J-007217
    • MFCD00006885
    • MFCD00206875
    • SR-01000389714-1
    • Q27459048
    • 2-mercapto-3H-quinazolin-4-one
    • A807474
    • FT-0636978
    • AKOS000120856
    • AKOS003238837
    • 2-Sulfanyl-4(3H)-quinazolinone
    • 4-oxo-2-thioxo-1,2,3,4-tetrahydroquinazoline
    • CS-008/04098013
    • 2-mercapto-4(3 h)-quinazolinone
    • AKOS000297154
    • EU-0066865
    • M1089
    • AKOS002325460
    • F0037-9201
    • 2-Mercapto-4(3H)-quinazolinone, 97%
    • AT22486
    • 2-mercaptoquinazoline-4-one
    • KSC-27-034B
    • InChI=1/C8H6N2OS/c11-7-5-3-1-2-4-6(5)9-8(12)10-7/h1-4H,(H2,9,10,11,12
    • AKOS000284856
    • GF-0138
    • NS00024497
    • 13906-09-7
    • 2-sulfanylidene-1,3-dihydroquinazolin-4-one
    • SR-01000389714
    • 2-thioquinazolin-4-one
    • 4-hydroxyquinazoline-2(1H)-thione
    • F13443
    • D1V
    • CHEMBL1232053
    • 123533-72-2
    • 2-mercapto-4(1h)-quinazolinone
    • HMS1607A10
    • CS-0063895
    • SCHEMBL894736
    • KUC108902N
    • DTXSID50160880
    • HMS1578A10
    • 4(3H)-quinazolinone, 2-mercapto-
    • ALBB-018562
    • STK726938
    • STL197914
    • 4-hydroxy-3H-quinazoline-2-thione
    • STK511371
    • STK409562
    • DB-021255
    • MDL： MFCD00206875
    • Inchi： 1S/C8H6N2OS/c11-7-5-3-1-2-4-6(5)9-8(12)10-7/h1-4H,(H2,9,10,11,12)
    • InChI Key： PUPFOFVEHDNUJU-UHFFFAOYSA-N
    • SMILES： S=C1NC(C2C=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 178.02000
  • Monoisotopic Mass: 178.02
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 12
  • XLogP3: 1.4
  • Topological Polar Surface Area: 73.2

Experimental Properties

  • Color/Form: Yellow powder
  • Density: 1.46g/cm3
  • Melting Point: >300 °C (lit.)
  • Boiling Point: 330.5ºC at 760mmHg
  • Flash Point: 153.7ºC
  • Refractive Index: 1.728
  • PSA: 84.55000
  • LogP: 1.21180
  • Solubility: Not determined

2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Security Information

  • Symbol: GHS07
  • Signal Word：Warning
  • Hazard Statement： H315-H319-H335
  • Warning Statement： P261-P305+P351+P338
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 36/37/38
  • Safety Instruction： S26-S37/39
  • Hazardous Material Identification： Xi
  • Risk Phrases：R36/37/38

2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM142654-100g
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 13906-09-7 95%
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Alichem
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TRC
H669593-250mg
2-thioxo-2,3-dihydroquinazolin-4(1{H})-one
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TRC
H669593-500mg
2-thioxo-2,3-dihydroquinazolin-4(1{H})-one
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 $ 65.00 2022-06-04
TRC
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 $ 160.00 2022-06-04
Chemenu
CM142654-1g
2-Mercaptoquinazolin-4(3H)-one
 13906-09-7 95%
1g
 $*** 2023-03-30
Chemenu
CM142654-5g
2-Mercaptoquinazolin-4(3H)-one
 13906-09-7 95%
5g
 $*** 2023-03-30
abcr
AB251488-5 g
2-Mercapto-4(3H)-quinazolinone, 98%; .
 13906-09-7 98%
5 g
 €113.30 2023-07-20
abcr
AB251488-25 g
2-Mercapto-4(3H)-quinazolinone, 98%; .
 13906-09-7 98%
25 g
 €379.00 2023-07-20

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